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Compound of Interest

Compound Name: gamma-Glutamylaspartic acid

Cat. No.: B091514 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for gamma-Glutamylaspartic acid is not

readily available. The following guidelines are based on best practices for handling structurally

similar, non-hazardous dipeptides and general laboratory chemicals. Researchers should

always consult their institution's specific chemical hygiene plan and Environmental Health and

Safety (EHS) department for final guidance.

Gamma-Glutamylaspartic acid is a dipeptide that, like many similar compounds, is not

classified as a hazardous substance.[1][2] However, adherence to standard laboratory safety

protocols is essential to ensure personal safety and maintain a safe research environment.

Hazard Identification and Physical Properties
Based on available data for gamma-Glutamylaspartic acid and related compounds, it is a

solid with no identified major hazards.[3]

Property Data Source

Physical State Solid [3]

Appearance
White powder (typical for

similar dipeptides)
[1]

Melting Point 192 - 195 °C [3]

Hazards
Not classified as a hazardous

substance
[1][2]
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Personal Protective Equipment (PPE)
Standard laboratory PPE should be worn at all times when handling gamma-Glutamylaspartic
acid to minimize exposure.[4]

PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or punctures before use.

Eye Protection
Safety glasses with side

shields or goggles

Must meet institutional and

national safety standards.

Body Protection Laboratory coat

A standard, fully buttoned lab

coat is required to protect

against skin contact.

Operational Plan for Safe Handling
A systematic approach to handling gamma-Glutamylaspartic acid is crucial for minimizing

exposure and preventing contamination.[5]

Preparation:

Ensure a clean and organized workspace.

Confirm that an emergency eyewash station and safety shower are accessible.

Before handling, put on all required PPE as specified in the table above.

Handling (Solid Form):

Handle the solid material in a well-ventilated area. For larger quantities that may generate

dust, work within a chemical fume hood.[6]

Avoid creating dust when weighing and transferring the compound.

Use appropriate tools, such as a spatula, for handling.
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Handling (in Solution):

When reconstituting, use a sterile, appropriate solvent.

Gentle swirling or inversion is preferred to dissolve the peptide; avoid vigorous shaking to

prevent potential degradation.[6]

Handle all solutions in accordance with standard laboratory procedures for non-hazardous

chemical solutions.

Storage:

Lyophilized (Solid): Store in a tightly sealed container in a cool, dry, and dark place. For long-

term stability, storage at -20°C or -80°C is recommended.[7]

In Solution: For short-term storage, keep at 2-8°C. For long-term storage, create single-use

aliquots and store at -20°C or -80°C to prevent degradation from repeated freeze-thaw

cycles.[6][7]

Disposal Plan
Proper disposal of gamma-Glutamylaspartic acid and its containers is a critical aspect of

laboratory safety and environmental responsibility. As a non-hazardous substance, the disposal

procedures are generally straightforward but must comply with institutional and local

regulations.

Solid Waste:

Uncontaminated Compound: Solid gamma-Glutamylaspartic acid that is not mixed with

any hazardous materials can typically be disposed of in the regular laboratory trash,

provided this is permitted by your institution's EHS department.

Contaminated Labware: Gloves, weighing papers, and other disposable lab supplies

contaminated with the compound should be collected in a designated chemical waste

container.[6]

Liquid Waste:
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Aqueous Solutions: Aqueous solutions of gamma-Glutamylaspartic acid not containing any

hazardous solvents or other regulated chemicals can often be disposed of down the drain

with copious amounts of water. Always confirm this disposal method with your institution's

EHS guidelines.[8]

Solutions with Hazardous Solvents: If the dipeptide is dissolved in a hazardous solvent, the

solution must be collected in a designated hazardous waste container for proper disposal by

the EHS department.

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent (e.g., water).

The rinsate should be disposed of according to the liquid waste guidelines above.

After rinsing, deface the label and dispose of the container with regular laboratory glass or

plastic waste.

Experimental Workflow and Logic Diagrams
The following diagrams illustrate the procedural flow for safely handling and disposing of

gamma-Glutamylaspartic acid.
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Caption: Experimental workflow for handling gamma-Glutamylaspartic acid.
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Waste Type Assessment
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 No 
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Click to download full resolution via product page

Caption: Logical relationship for the disposal of gamma-Glutamylaspartic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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